Methyl 3-methyl-5-nitrothiophene-2-carboxylate
Overview
Description
Methyl 3-methyl-5-nitrothiophene-2-carboxylate is a chemical compound that belongs to the class of nitrothiophenes. It has been widely used in scientific research for its diverse applications in various fields such as medicinal chemistry, organic synthesis, and material science. In
Scientific Research Applications
Methyl 3-methyl-5-nitrothiophene-2-carboxylate has been used in numerous scientific research applications. It has been used as a starting material in the synthesis of various biologically active compounds such as antitumor agents, antimicrobial agents, and anti-inflammatory agents. It has also been used in the development of new materials such as liquid crystals and organic semiconductors.
Mechanism of Action
The mechanism of action of Methyl 3-methyl-5-nitrothiophene-2-carboxylate is not well understood. However, it is believed to act as an electron acceptor and a π-acceptor, which makes it a useful building block for the synthesis of organic semiconductors.
Biochemical and Physiological Effects:
Methyl 3-methyl-5-nitrothiophene-2-carboxylate has not been extensively studied for its biochemical and physiological effects. However, it has been reported to exhibit moderate toxicity towards human cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using Methyl 3-methyl-5-nitrothiophene-2-carboxylate in lab experiments is its versatility. It can be used as a starting material for the synthesis of various biologically active compounds and materials. However, one of the limitations of using Methyl 3-methyl-5-nitrothiophene-2-carboxylate is its moderate toxicity towards human cells, which may limit its use in certain experiments.
Future Directions
There are several future directions for the use of Methyl 3-methyl-5-nitrothiophene-2-carboxylate in scientific research. One direction is the development of new materials using Methyl 3-methyl-5-nitrothiophene-2-carboxylate as a building block. Another direction is the synthesis of new biologically active compounds using Methyl 3-methyl-5-nitrothiophene-2-carboxylate as a starting material. Additionally, further studies are needed to investigate the mechanism of action and the biochemical and physiological effects of Methyl 3-methyl-5-nitrothiophene-2-carboxylate.
Conclusion:
In conclusion, Methyl 3-methyl-5-nitrothiophene-2-carboxylate is a versatile chemical compound that has been widely used in scientific research. It has diverse applications in various fields such as medicinal chemistry, organic synthesis, and material science. The synthesis of Methyl 3-methyl-5-nitrothiophene-2-carboxylate is a multi-step process that involves the reaction of 3-methylthiophene-2-carboxylic acid with thionyl chloride to form 3-methylthiophene-2-carbonyl chloride. Methyl 3-methyl-5-nitrothiophene-2-carboxylate has been reported to exhibit moderate toxicity towards human cells. However, it has several advantages such as its versatility as a building block for the synthesis of various biologically active compounds and materials. Further studies are needed to investigate its mechanism of action and the biochemical and physiological effects.
properties
IUPAC Name |
methyl 3-methyl-5-nitrothiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO4S/c1-4-3-5(8(10)11)13-6(4)7(9)12-2/h3H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PIDXYSDTCFNLNG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1)[N+](=O)[O-])C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-methyl-5-nitrothiophene-2-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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